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Compound of Interest

Compound Name: Isoindoline hydrochloride

Cat. No.: B1315244 Get Quote

An In-Depth Technical Guide to Isoindoline Hydrochloride (CAS 32372-82-0)

This technical guide provides a comprehensive overview of Isoindoline hydrochloride (CAS

32372-82-0), a versatile heterocyclic compound with significant applications in pharmaceutical

development and organic synthesis. This document is intended for researchers, scientists, and

professionals in the field of drug development, offering detailed information on its properties,

synthesis, and biological significance.

Physicochemical Properties
Isoindoline hydrochloride, also known as 2,3-dihydro-1H-isoindole hydrochloride, is a white

to off-white crystalline solid. Its hydrochloride salt form enhances stability and solubility, making

it suitable for various applications in research and pharmaceutical formulations. The compound

should be stored in an inert atmosphere at room temperature.
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Property Value References

CAS Number 32372-82-0

Molecular Formula C₈H₁₀ClN

Molecular Weight
155.62 g/mol (or 155.63 g/mol

)

Appearance
White to light yellow/off-white

crystalline powder/solid

Melting Point 255-256 °C or 259-263 °C

Purity ≥96%, >98.0%(T)(HPLC)

Solubility
Soluble in water and various

organic solvents
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Synthesis and Characterization
The synthesis of isoindoline hydrochloride can be achieved through several methods, with

two prominent approaches being domino reactions and electrochemical reduction.

Experimental Protocols:

Domino Reaction Synthesis: A notable method involves a domino reaction that utilizes

donor-acceptor cyclopropanes with bromomethyl groups in the ortho position of aromatic

substituents, combined with primary amines.

Electrochemical Reduction: Another established method is the electrochemical reduction of

phthalimide.

The structural integrity and purity of synthesized Isoindoline hydrochloride are typically

confirmed using a range of analytical techniques.
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Analytical Methods:

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy are used

to elucidate the chemical structure. The ¹H NMR spectrum of isoindoline hydrochloride
shows characteristic signals corresponding to its unique structure.

High-Performance Liquid Chromatography (HPLC): HPLC is employed to determine the

purity of the compound.

Mass Spectrometry (MS): Techniques like LC-MS provide information on the molecular

weight and fragmentation pattern of the molecule.

Infrared (IR) Spectroscopy: IR spectroscopy is a powerful tool for characterizing the

vibrational modes of the molecule, which can help in identifying functional groups and

confirming the structure.
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Synthesis of Isoindoline Hydrochloride
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To cite this document: BenchChem. [Isoindoline hydrochloride CAS number 32372-82-0].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1315244#isoindoline-hydrochloride-cas-number-
32372-82-0]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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